Cas no 1052545-83-1 (1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride)

• Product Name: 1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride
• CAS No: 1052545-83-1
• MF: C₁₄H₂₃ClN₂O₄S
• MW: 350.861421823502
• MDL: MFCD08246134
• CID: 3110645
• PubChem ID: 16296903
• Update Time: 2025-10-28

1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-diethoxyphenyl)sulfonyl]piperazine hydrochloride
• 1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride
• AKOS008074978
• Z169861814
• 1-(3,4-DIETHOXYBENZENESULFONYL)PIPERAZINEHYDROCHLORIDE
• EN300-24192
• CS-0352070
• 1052545-83-1
• 1-(3,4-diethoxyphenyl)sulfonylpiperazine;hydrochloride
• 1-((3,4-Diethoxyphenyl)sulfonyl)piperazine hydrochloride

• MDL： MFCD08246134
• Inchi： 1S/C14H22N2O4S.ClH/c1-3-19-13-6-5-12(11-14(13)20-4-2)21(17,18)16-9-7-15-8-10-16;/h5-6,11,15H,3-4,7-10H2,1-2H3;1H
• InChI Key： YNZNTFIWBXLQPD-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=C(C=1)OCC)OCC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 350.1067061Da
• Monoisotopic Mass: 350.1067061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3Ų

Additional information on 1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride

Comprehensive Overview of 1-(3,4-Diethoxybenzenesulfonyl)piperazine Hydrochloride (CAS 1052545-83-1)

1-(3,4-Diethoxybenzenesulfonyl)piperazine hydrochloride (CAS 1052545-83-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The piperazine ring in this compound is a common pharmacophore found in many therapeutic agents, contributing to its versatility in medicinal chemistry. Coupled with the 3,4-diethoxybenzenesulfonyl group, this molecule exhibits distinct electronic and steric properties that can influence binding affinity and selectivity. Such characteristics are critical in the design of novel inhibitors or activators for enzymes and receptors, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for sulfonamide derivatives like 1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride has surged due to their broad-spectrum biological activities. These compounds are frequently investigated for their potential roles in addressing global health challenges, such as antimicrobial resistance and neurodegenerative diseases. For instance, sulfonamides are known for their antibacterial properties, and researchers are actively exploring modifications to enhance their efficacy against resistant strains.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The piperazine scaffold is a key feature in many CNS-active drugs, influencing neurotransmitter systems such as serotonin and dopamine. This has led to speculation about its utility in treating conditions like depression, anxiety, or cognitive disorders, which are highly searched topics in both academic and public domains.

From a synthetic chemistry perspective, CAS 1052545-83-1 represents a valuable intermediate for constructing more complex molecules. Its benzenesulfonyl group can participate in various coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with the growing emphasis on fragment-based drug design, a popular strategy in modern drug discovery pipelines.

Environmental and safety considerations are also paramount when discussing 1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride. While not classified as hazardous under standard regulations, proper handling and disposal protocols are essential to ensure workplace safety and environmental protection. This reflects the broader industry shift toward green chemistry principles, a topic frequently searched by professionals aiming to reduce the ecological footprint of chemical processes.

In summary, 1-(3,4-diethoxybenzenesulfonyl)piperazine hydrochloride (CAS 1052545-83-1) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features and biological relevance make it a subject of ongoing investigation, particularly in the context of drug discovery, medicinal chemistry, and therapeutic development. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.